Cas no 22677-47-0 (Magnesium ricinoleate)

Magnesium ricinoleate structure
Magnesium ricinoleate structure
Product Name:Magnesium ricinoleate
CAS No:22677-47-0
MF:C36H66MgO6
MW:619.21
CID:95535
Update Time:2018-11-30

Magnesium ricinoleate Chemical and Physical Properties

Names and Identifiers

    • MAGNESIUM RICINOLEATE
    • Einecs 245-153-6
    • Bisricinoleic acid magnesium salt
    • 12-hydroxy-, magnesium salt, [R-(Z)]-9-Octadecenoic acid
    • 12-hydroxy-,magnesiumsalt(2:1),[R-(Z)]-9-Octadecenoicacid
    • Bis[(9Z,12R)-12-hydroxy-9-octadecenoic acid]magnesium salt
    • 12-hydroxy-, magnesium salt, [theta-(z)]-9-octadecenoic acid
    • 12-hydroxy-,magnesiumsalt(2:1),[theta-(z)]-9-octadecenoicaci
    • 9-Octadecenoic acid, 12-hydroxy-, magnesium salt (2:1), (9Z,12R)-
    • magnesium,(Z,12R)-12-hydroxyoctadec-9-enoate
    • magnesium diricinoleate
    • Magnesium ricinoleate
    • Inchi: 1S/2C18H34O3.Mg/c2*1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h2*9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);/q;;+2/p-2/b2*12-9-;/t2*17-;/m11./s1
    • InChI Key: GMIMAWFYOOIAQD-GNNYBVKZSA-L
    • SMILES: [Mg+2].O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC.O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC

Computed Properties

  • Exact Mass: 618.47100
  • Monoisotopic Mass: 618.471
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 28
  • Complexity: 256
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 121A^2

Experimental Properties

  • Boiling Point: 416.4 °C at 760 mmHg
  • Flash Point: 219.8 °C
  • PSA: 93.06000
  • LogP: 10.00440
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